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Compound of Interest

Compound Name: Monosodium oxalate

Cat. No.: B1144325

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical and toxicological properties of monosodium oxalate is paramount for ensuring
laboratory safety and the integrity of experimental outcomes. This technical whitepaper
provides a detailed overview of monosodium oxalate, consolidating critical data from material
safety data sheets and relevant toxicological studies. It encompasses physical and chemical
characteristics, hazard identification and mitigation, emergency procedures, and handling
protocols, presented in a format tailored for the scientific community.

Chemical and Physical Properties

Monosodium oxalate, also known as sodium acid oxalate, is the monosodium salt of oxalic
acid. It is a white, odorless, crystalline powder.[1][2] Key physical and chemical properties are
summarized in the table below.
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Property Value Reference

Ethanedioic acid, monosodium
Synonyms _ _ [2][3]
salt; Sodium acid oxalate

CAS Number 62-76-0 [2][3]
C2HNaOa (often presented as

Molecular Formula [4]
NaHC204)

Molecular Weight 134.00 g/mol [2][4]

Melting Point 250-270 °C (decomposes) [1]

Specific Gravity 2.34 [1112]

N Soluble in water. Insoluble in

Solubility [1]
alcohol.

Appearance White, crystalline powder [1][2]

Odor Odorless [1112]

Toxicological Data and Hazard Identification

Monosodium oxalate is classified as harmful if swallowed or in contact with skin.[3][4][5][6] It
can cause irritation to the skin, eyes, and respiratory tract.[2][6] The primary target organs for
toxicity are the kidneys and the central nervous system.[1][2]

Toxicity Data Value Species Reference
Oral LD50 11160 mg/kg Rat [1112]
Oral LD50 5094 mg/kg Mouse [2]

The toxic effects of oxalates are generally attributed to their ability to chelate calcium ions,
leading to hypocalcemia. Ingestion can lead to gastrointestinal irritation, and in larger doses,
may result in renal failure due to the formation of calcium oxalate crystals in the kidneys.[6]

Hazard Statements:
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e H302 + H312: Harmful if swallowed or in contact with skin.[4][5][6]

e H402: Harmful to aquatic life.[4]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[4][6]
e P270: Do not eat, drink or smoke when using this product.[4][6]
o P280: Wear protective gloves/ protective clothing.[4][6]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.
Rinse mouth.[4]

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/
doctor if you feel unwell.[4]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

e P501: Dispose of contents/ container to an approved waste disposal plant.[4]

Experimental Protocols and Handling

Given the hazardous nature of monosodium oxalate, strict adherence to safety protocols is
essential.

Personal Protective Equipment (PPE) Workflow
Step 1 Wear Chemical Step 2 Wear a Step 3 _ WWEETESEIEWACHL[s|5)|  Read Proceed with
Monosodium Oxalate Resistant Gloves Lab Coat or Face Shield Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling monosodium oxalate.

Spill Response Protocol
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Caption: Step-by-step protocol for responding to a monosodium oxalate spill.
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First Aid Measures

A clear and logical workflow for first aid is critical in the event of exposure.

Exposure Type

Inhalation Skin Contact Eye Contact Ingestion

/ / Immediate Action \ \

Move to Fresh Air Wash with Plenty of Water Rinse Cautiously \.N'th Water Rinse Mouth
for Several Minutes

\ vedical Attentio /

Seek Immediate

Medical Attention

Click to download full resolution via product page
Caption: First aid workflow for different types of exposure to monosodium oxalate.
Storage and Disposal
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[3][4]
Monosodium oxalate is hygroscopic and should be protected from moisture.[1] It should be
stored away from strong oxidizing agents and strong acids.[3]

» Disposal: Dispose of contents and containers in accordance with local, regional, and national
regulations.[4] Waste should be handled as hazardous.

Fire and Reactivity

o Flammability: Monosodium oxalate is a non-flammable solid.[1]
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e Reactivity: It is incompatible with strong oxidizing agents and strong acids.[3]

e Hazardous Decomposition Products: When heated to decomposition, it may emit toxic
fumes, including carbon monoxide, carbon dioxide, and sodium oxides.[3]

» Fire Extinguishing Media: Use a dry chemical fire extinguisher, water spray, foam, or carbon
dioxide.[1]

This technical guide provides a consolidated resource for researchers working with
monosodium oxalate. By understanding its properties and adhering to the outlined safety
protocols, scientists can minimize risks and ensure a safe and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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